4'-iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime
Overview
Description
4'-iodo-5-methoxyvalerophenone (E)-O-(2-aminoethyl)oxime is an oxime O-ether that is the (E)-O-(2-aminoethyl)oxime derived from 4'-iodo-5-methoxyvalerophenone.
Scientific Research Applications
Radioligand Development
4'-Iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime has been explored in the field of radioligand development. A study by Matarrese et al. (1997) describes the synthesis of [O-methyl-11C]fluvoxamine, a potential radioligand for serotonin uptake sites in the brain, using positron emission tomography (PET) (Matarrese et al., 1997).
Serotoninergic Transporter Exploration
Branger et al. (1995) synthesized 4'-iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime for exploring serotoninergic transporters, particularly for brain exploration and visualizing tumors derived from neural crest cells (Branger et al., 1995).
Potential in Antidepressant Research
Fluvoxamine, chemically related to 4'-iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime, is noted for its role as an antidepressant, inhibiting serotonin uptake. Maj et al. (1982) studied its effects and found no central anti-5-HT activity, unlike some tricyclic antidepressants (Maj et al., 1982).
properties
Product Name |
4'-iodo-5-methoxyvalerophenone O-(2-aminoethyl)oxime |
|---|---|
Molecular Formula |
C14H21IN2O2 |
Molecular Weight |
376.23 g/mol |
IUPAC Name |
2-[(E)-[1-(4-iodophenyl)-5-methoxypentylidene]amino]oxyethanamine |
InChI |
InChI=1S/C14H21IN2O2/c1-18-10-3-2-4-14(17-19-11-9-16)12-5-7-13(15)8-6-12/h5-8H,2-4,9-11,16H2,1H3/b17-14+ |
InChI Key |
AIGISFVXORKSSX-SAPNQHFASA-N |
Isomeric SMILES |
COCCCC/C(=N\OCCN)/C1=CC=C(C=C1)I |
Canonical SMILES |
COCCCCC(=NOCCN)C1=CC=C(C=C1)I |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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